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A Note on Nomenclature: The topic of this guide, initially specified as "Stannane,
hydroxyoctyloxo-", has been clarified to focus on the industrially significant and extensively
researched compound, Dioctyltin oxide (DOTO). "Stannane, hydroxyoctyloxo-" (CAS 13356-20-
2) refers to mono-n-octyltin hydroxide oxide, a distinct compound. This guide will exclusively
detail the fundamental properties and applications of Dioctyltin oxide (CAS 870-08-6).

Introduction

Dioctyltin oxide (DOTO) is an organotin compound that has carved a significant niche in the
chemical industry, primarily owing to its efficacy as a heat stabilizer for polyvinyl chloride (PVC)
and as a versatile catalyst in a range of chemical transformations. This technical guide provides
a comprehensive overview of the fundamental properties of DOTO, its synthesis,
characterization, and key applications, with a focus on the underlying scientific principles for
researchers, scientists, and professionals in drug development and material science.

Core Chemical and Physical Properties

Dioctyltin oxide is a white to slightly yellow, amorphous powder that can appear almost
crystalline. It is practically insoluble in water but exhibits solubility in various organic solvents.[1]
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Property Value Source(s)

Chemical Formula C16H340Sn [2]

Molecular Weight 361.16 g/mol [3]

CAS Number 870-08-6 [21[31[4]

Appearance White to off-white 5]
powder/crystals

Melting Point 245-248 °C (decomposes) [6][7]

Boiling Point 230 °C at 1013 hPa [5]

Density 1.3 g/cm3 [5]

- Insoluble in water; Soluble in
Solubility ] [1]
organic solvents

Vapor Pressure <0.01 hPa at 20 °C [5]

Synthesis of Dioctyltin Oxide

The most common method for the synthesis of Dioctyltin oxide is through the hydrolysis of di-n-
octyltin dihalides, such as dioctyltin dichloride.[4] This process is typically carried out in the
presence of an aqueous alkali solution.

Laboratory-Scale Synthesis Protocol: Hydrolysis of
Dioctyltin Dichloride

This protocol provides a general laboratory-scale procedure for the synthesis of Dioctyltin
oxide.

Materials:
¢ Dioctyltin dichloride
e Sodium hydroxide (or other suitable alkali)

o Toluene (or another suitable hydrocarbon solvent)
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e Deionized water
Procedure:

» Dissolve dioctyltin dichloride in a suitable hydrocarbon solvent, such as toluene. The amount
of solvent should be at least four times the weight of the dioctyltin dichloride.[4]

e Prepare an aqueous solution of sodium hydroxide.

o Slowly add the dioctyltin dichloride solution to the aqueous alkali solution with vigorous
stirring. The reaction can be initiated at room temperature (15-25 °C).[4]

 After the initial addition, heat the reaction mixture to a temperature between 60 °C and 100
°C and maintain this temperature with continued stirring for approximately 30 minutes to
ensure complete hydrolysis.[4]

 After the reaction is complete, allow the mixture to cool. The Dioctyltin oxide will precipitate
out of the solution.

o Separate the lower agueous layer. The product can be recovered from the organic phase.[4]
o The precipitated Dioctyltin oxide can be isolated by filtration.
e Wash the isolated product with water to remove any remaining impurities.

e Dry the purified Dioctyltin oxide in a vacuum oven.
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Spectroscopic Characterization

The structural elucidation of Dioctyltin oxide is accomplished through various spectroscopic
techniques.

o Infrared (IR) Spectroscopy: The FTIR spectrum of Dioctyltin oxide is characterized by the
absence of a sharp band for the Sn-OH stretching, which would be expected around 3600
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cm~*. The presence of a broad band in the region of 500-700 cm~1 is attributed to the Sn-O-
Sn stretching vibrations, indicative of the polymeric nature of organotin oxides. The
characteristic absorptions of the octyl groups (C-H stretching and bending vibrations) are
also prominently observed.

» Nuclear Magnetic Resonance (NMR) Spectroscopy:

o 'H NMR & 33C NMR: The *H and 3C NMR spectra of Dioctyltin oxide are dominated by
signals corresponding to the n-octyl chains. Due to the complexity and often polymeric
nature of organotin oxides, the resolution of signals directly attached to the tin atom can
be challenging.

o 11985n NMR: 12°Sn NMR spectroscopy is a powerful tool for the characterization of
organotin compounds.[8] The chemical shift of the tin atom in Dioctyltin oxide is influenced
by its coordination number and the surrounding substituents. For dialkyltin oxides, the
119Sn chemical shifts typically fall within a specific range that can help in identifying the
compound and understanding its structure in solution.[9] The wide chemical shift range of
11950 NMR (approximately 5000 ppm) allows for sensitive detection of changes in the
coordination sphere of the tin atom.[8]

o Mass Spectrometry: Mass spectrometry of organotin compounds can be complex due to
isotopic patterns of tin. The fragmentation of Dioctyltin oxide would likely involve the
sequential loss of the octyl chains and the oxygen atom, providing information about the
compound's structure.

Key Applications and Mechanisms

Dioctyltin oxide's utility stems from its dual role as a stabilizer and a catalyst.

PVC Heat Stabilizer

DOTO is a highly effective heat stabilizer for PVC, preventing its thermal degradation during
processing at high temperatures.[10][11] The stabilization mechanism involves several key
actions:

e HCI Scavenging: During thermal degradation, PVC releases hydrogen chloride (HCI), which
autocatalyzes further degradation. DOTO acts as an HCI scavenger, neutralizing it and
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preventing this catalytic cycle.[10]

o Substitution of Labile Chlorine Atoms: DOTO can replace the unstable allylic chlorine atoms
in the PVC chain with more stable carboxylate or mercaptide groups, thereby inhibiting the
initiation of "unzipping" dehydrochlorination.

e Chain Transfer Agent: DOTO can also function as a chain transfer agent during PVC
processing, which helps in regulating the polymer chain length and improving the
processability of the material.[10]

Click to download full resolution via product page

Catalyst in Chemical Synthesis

Dioctyltin oxide is a widely applicable catalyst, particularly in esterification, transesterification,
and condensation reactions.[11]

 Esterification and Transesterification: DOTO is highly effective in catalyzing the formation of
esters from carboxylic acids and alcohols (esterification) and the exchange of alkoxy groups
in esters (transesterification).[12] This is crucial in the production of various industrial
products, including:

o Alkyd and polyester resins for paints and coatings.[11]
o Surfactants, lubricant esters, and fatty acid esters in oleochemistry.[11][12]

The catalytic mechanism is believed to involve the activation of the carbonyl group of the
carboxylic acid or ester by the Lewis acidic tin center, making it more susceptible to
nucleophilic attack by the alcohol.[13][14]

o Polyurethane Synthesis: DOTO serves as a catalyst in the production of polyurethanes,
facilitating the reaction between isocyanates and polyols.[11] Its catalytic activity, which is
slightly less than that of dibutyltin-based catalysts, allows for longer processing times, which
can be advantageous in certain applications.[11]
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Experimental Protocol: DOTO-Catalyzed Esterification of
Oleic Acid with Methanol

This protocol outlines a general procedure for the esterification of a fatty acid using DOTO as a

catalyst.

Materials:

Oleic acid

Methanol

Dioctyltin oxide (DOTO)
Anhydrous sodium sulfate
Hexane

Saturated sodium bicarbonate solution

Procedure:

In a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, combine
oleic acid and methanol. A molar ratio of methanol to oleic acid of 6:1 to 9:1 is typically used.
[15]

Add Dioctyltin oxide as the catalyst. The catalyst loading can range from 0.5% to 2% by
weight of the oleic acid.

Heat the reaction mixture to reflux (approximately 65 °C for methanol) and maintain the
temperature with vigorous stirring.[15]

Monitor the progress of the reaction by techniques such as thin-layer chromatography (TLC)
or gas chromatography (GC). The reaction time can vary from a few hours to several hours.
[15]

Once the reaction is complete, cool the mixture to room temperature.
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* Remove the excess methanol under reduced pressure using a rotary evaporator.

e Dissolve the residue in hexane and wash with a saturated sodium bicarbonate solution to
neutralize any remaining acid, followed by washing with deionized water.

» Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced
pressure to obtain the crude methyl oleate.

e The product can be further purified by vacuum distillation if necessary.

Safety and Handling

Dioctyltin oxide should be handled with care, following standard laboratory safety procedures. It
may cause skin and eye irritation.[1][16] Organotin compounds can be absorbed through the
skin.[16] It is recommended to use personal protective equipment, including gloves, safety
glasses, and a lab coat, when handling this compound. Store in a cool, dry, and well-ventilated
area away from direct sunlight, as it can degrade to inorganic tin salts upon exposure to light.
[16]

Conclusion

Dioctyltin oxide is a versatile and industrially important organotin compound with well-
established applications as a PVC heat stabilizer and a catalyst. Its effectiveness in these roles
is a direct result of its unique chemical properties, including its ability to scavenge HCI, facilitate
the substitution of labile atoms, and act as a Lewis acid catalyst. This guide provides a
foundational understanding of the synthesis, characterization, and application of DOTO,
offering valuable insights for professionals in chemical research and development.

References

o Amine Catalysts. (2024, July 12). The role of dioctyltin oxide in the plastics industry.
Retrieved from [Link]

e PubChem. Dioctyltin oxide. Retrieved from [Link]

e Google Patents. (1968). Process for preparing dioctyltin oxide. (US3390159A).

© 2026 BenchChem. All rights reserved. 7/12 Tech Support


https://www.analytice.com/en/laboratory-analysis-of-dioctyltin-oxide-cas-870-08-6/
https://www.gelest.com/wp-content/uploads/SND4460_DIOCTYLTIN-OXIDE_GHS-US_English-US.pdf
https://www.gelest.com/wp-content/uploads/SND4460_DIOCTYLTIN-OXIDE_GHS-US_English-US.pdf
https://www.gelest.com/wp-content/uploads/SND4460_DIOCTYLTIN-OXIDE_GHS-US_English-US.pdf
https://www.amine-catalysts.com/the-role-of-dioctyltin-oxide-in-the-plastics-industry/
https://pubchem.ncbi.nlm.nih.gov/compound/93563
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b078472?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Ningbo Inno Pharmchem Co., Ltd. (n.d.). Dioctyltin Oxide as a Catalyst: Enhancing Chemical
Synthesis Efficiency. Retrieved from [Link]

Ningbo Inno Pharmchem Co., Ltd. (n.d.). Dioctyltin Oxide CAS 870-08-6: A Versatile PVC
Heat Stabilizer and Catalyst Manufacturer. Retrieved from [Link]

Google Patents. (1973). Reaction products of dioctyltin oxide and dioctyltin monohydric
aliphatic saturated alcohol thioglycolate esters and process. (US3716568A).

Martinelli, M. J., Nayyar, N. K., Moher, E. D., Dhokte, U. P., Pawlak, J. M., & Vaidyanathan,
R. (1999). Dibutyltin Oxide Catalyzed Selective Sulfonylation of a-Chelatable Primary
Alcohols. Organic Letters, 1(3), 447-450.

Royal Society of Chemistry. (n.d.). Electronic Supporting Information. Retrieved from [Link]

Gielen, M., & Tiekink, E. R. T. (Eds.). (2005). Metallotherapeutic drugs and metal-based
diagnostic agents: The use of metals in medicine. John Wiley & Sons.

Royal Society of Chemistry. (2012). Catalysis Science & Technology. Retrieved from [Link]
Ataman Kimya. DIOCTYLTIN OXIDE (DOTO). Retrieved from [Link]

Ataman Kimya. DIOCTYLTIN OXIDE BLEND. Retrieved from [Link]

BNT Chemicals. Dioctyltin Oxide. Retrieved from [Link]

ResearchGate. (n.d.). FTIR spectra of curcumin, dibutyltin oxide, and the obtained Sn-
metallic complex. Retrieved from [Link]

Royal Society of Chemistry. (2021). Synthesis of performance-advantaged polyurethanes
and polyesters from biomass-derived monomers by aldol- condensation of 5. Retrieved from
[Link]

IMSERC. (n.d.). NMR Periodic Table: Tin NMR. Retrieved from [Link]

ResearchGate. (n.d.). Evaluation of the thermal stabilization effect of polymeric dioctyltin
maleate on polyvinyl chloride. Retrieved from [Link]

University of Ottawa. (n.d.). (Sn) Tin NMR. Retrieved from [Link]

© 2026 BenchChem. All rights reserved. 8/12 Tech Support


https://www.inno-pharmchem.com/news/dioctyltin-oxide-as-a-catalyst-enhancing-chemical-synthesis-efficiency-387546.html
https://www.inno-pharmchem.com/product/870-08-6.html
https://www.rsc.org/suppdata/c4/dt/c4dt00811a/c4dt00811a.pdf
https://pubs.rsc.org/en/content/articlelanding/2012/cy/c2cy20221k
https://www.ataman-kimya.com/en/dioctyltin-oxide-doto--1-3162
https://www.ataman-kimya.com/en/dioctyltin-oxide-blend-1-4192
https://www.bnt-chemicals.de/en/products/catalysts/bnt-cat-510/
https://www.researchgate.net/figure/FTIR-spectra-of-curcumin-dibutyltin-oxide-and-the-obtained-Sn-metallic-complex_fig2_375628288
https://pubs.rsc.org/en/content/articlehtml/2021/gc/d1gc00500a
https://imserc.northwestern.edu/tin-nmr.html
https://www.researchgate.net/publication/287518465_Evaluation_of_the_thermal_stabilization_effect_of_polymeric_dioctyltin_maleate_on_polyvinyl_chloride
https://www.nmr.chem.uottawa.ca/details/organo/sn.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b078472?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

ResearchGate. (n.d.). Study on the Reaction of TDI and PPG with Organo-Tin Mixed
Catalyst. Retrieved from [Link]

ResearchGate. (n.d.). Esterification of oleic acid with methanol in the presence of catalyst....
Retrieved from [Link]

PubChem. Dioctyltin dichloride. Retrieved from [Link]

ResearchGate. (n.d.). Properties of MDI and PPG used for the synthesis of polyurethane
prepolymer. Retrieved from [Link]

GCRIS. (2024, October 4). ESTERIFICATION OF OLEIC ACID WITH METHANOL ON
STRUCTURED SOLID ACID CATALYSIS. Retrieved from [Link]

Royal Society of Chemistry. (2015). Syntheses, structures, and 1H, 13C{1H} and 119Sn{1H}
NMR chemical shifts of a family of trimethyltin alkoxide, amide, halide and cyclopentadienyl
compounds. Dalton Transactions. Retrieved from [Link]

American Elements. Dioctyltin Oxide. Retrieved from [Link]

Lidsen. (2022, October 17). Catalysis Research Kinetic Modeling of the Esterification of
Oleic Acid and Methanol in Conventional and Adsorptive Reaction Sys. Retrieved from [Link]

ResearchGate. (n.d.). N.M.R. SPECTRA OF TIN COMPOUNDS: IIl. Sn119 AND H1
MAGNETIC RESONANCE SPECTRA OF HEXAMETHYLDITIN. Retrieved from [Link]

Cooray, B. B., & Scott, G. (1980). The effect of thermal processing on PVC—Part V: The
effect of thiotin stabilisers on heat and light stability.

ResearchGate. (n.d.). Esterification of oleic acid (OA) by methanol under ultrasonic....
Retrieved from [Link]

Bulletin of Chemical Reaction Engineering & Catalysis. (n.d.). Production of Biodiesel from
Oleic Acid and Methanol by Reactive Distillation. Retrieved from [Link]

ResearchGate. (n.d.). Research on the Reaction of IPDI and PPG with Organo-Tin Mixed
Catalyst. Retrieved from [Link]

© 2026 BenchChem. All rights reserved. 9/12 Tech Support


https://www.researchgate.net/publication/265383020_Study_on_the_Reaction_of_TDI_and_PPG_with_Organo-Tin_Mixed_Catalyst
https://www.researchgate.net/figure/Esterification-of-oleic-acid-with-methanol-in-the-presence-of-catalyst-MIL-101-Cr-SO3H_fig4_349830843
https://pubchem.ncbi.nlm.nih.gov/compound/77080
https://www.researchgate.net/figure/Properties-of-MDI-and-PPG-used-for-the-synthesis-of-polyurethane-prepolymer_tbl1_279913988
https://gcris.iyte.edu.tr/bitstream/11147/12711/1/T003004.pdf
https://pubs.rsc.org/en/content/articlelanding/2015/dt/c5dt01491h
https://www.americanelements.com/dioctyltin-oxide-870-08-6
https://www.lidsen.com/journals/cr/cr-04-04-033
https://www.researchgate.net/publication/231631558_NMR_SPECTRA_OF_TIN_COMPOUNDS_II_Sn119_AND_H1_MAGNETIC_RESONANCE_SPECTRA_OF_HEXAMETHYLDITIN
https://www.researchgate.net/figure/Esterification-of-oleic-acid-OA-by-methanol-under-ultrasonic-activation-using-the_fig1_343054178
https://bcrec.id/index.php/bcrec/article/view/399
https://www.researchgate.net/publication/265383021_Research_on_the_Reaction_of_IPDI_and_PPG_with_Organo-Tin_Mixed_Catalyst
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b078472?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

e Gelest, Inc. (2016). DIOCTYLTIN OXIDE Safety Data Sheet. Retrieved from [Link]

* Analytice. (2021, September 10). Laboratory analysis of dioctyltin oxide (CAS: 870-08-6).
Retrieved from [Link]

+ ResearchGate. (n.d.). Electrospray mass spectra of bis-tributyltin oxide 1 recorded with....
Retrieved from [Link]

e Google Patents. (2002). Process for preparing mdi prepolymers with reduced content of free
mdi monomer. (EP1237967B1).

¢ CORE. (n.d.). Mass Spectrometry-Based Fragmentation as an ldentification Tool in
Lignomics. Retrieved from [Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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